![molecular formula C20H20N4O4S2 B2389127 (4-(Pyrrolidin-1-ylsulfonyl)phenyl)(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone CAS No. 1396747-09-3](/img/structure/B2389127.png)
(4-(Pyrrolidin-1-ylsulfonyl)phenyl)(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
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Description
(4-(Pyrrolidin-1-ylsulfonyl)phenyl)(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H20N4O4S2 and its molecular weight is 444.52. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
This compound belongs to a class of chemicals involved in the synthesis and characterization of novel heterocyclic compounds. These efforts are significant for developing new materials with potential applications in various fields such as electronics, photonics, and drug development. For example, the synthesis and antimicrobial activity of some derivatives, including azetidinones, reveal their potential as antimicrobial agents with varying degrees of effectiveness against bacteria and fungi (Singh et al., 2016).
Antimicrobial and Antifungal Applications
Research on derivatives of this compound has shown promising antimicrobial and antifungal properties. The study of novel azetidinones and their synthesis showcases their significant antibacterial and antifungal activities, highlighting the potential for developing new therapeutic agents (Prajapati & Thakur, 2014). Another example includes the exploration of 4-thiazolidinones and 2-azetidinones derivatives from chalcone, emphasizing their antibacterial and antifungal effectiveness (Patel & Patel, 2017).
Drug Formulation and Stability
The development of stable and effective drug formulations is another critical area of application. Research into precipitation-resistant solution formulations for poorly water-soluble compounds is vital for enhancing drug delivery and effectiveness. This research is crucial for early toxicology and clinical studies, offering insights into overcoming solubility challenges (Burton et al., 2012).
Molecular Docking and Drug Design
The compound and its derivatives are subjects of molecular docking studies to understand their interactions at the molecular level, which aids in the design of drugs with targeted actions. Such research provides a foundation for designing molecules with specific biological activities, highlighting the compound's role in drug development and design (Shahana & Yardily, 2020).
properties
IUPAC Name |
(4-pyrrolidin-1-ylsulfonylphenyl)-[3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O4S2/c25-20(14-3-5-17(6-4-14)30(26,27)24-8-1-2-9-24)23-11-16(12-23)19-21-18(22-28-19)15-7-10-29-13-15/h3-7,10,13,16H,1-2,8-9,11-12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZIQGHSRTXOBPX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N3CC(C3)C4=NC(=NO4)C5=CSC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.